(2R)-2-(2-Methylpropyl)oxolane

• CAS No.: 651057-21-5
• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: (2R)-2-(2-methylpropyl)oxolane
• InChI: InChI=1S/C8H16O/c1-7(2)6-8-4-3-5-9-8/h7-8H,3-6H2,1-2H3/t8-/m1/s1
• InChI Key: YCRIFATXXXUQRB-MRVPVSSYSA-N
• Isomeric SMILES: CC(C)C[C@H]1CCCO1
• Canonical SMILES: CC(C)CC1CCCO1

Description

(2R)-2-(2-Methylpropyl)oxolane is a useful research compound. Its molecular formula is C8H16O and its molecular weight is 128.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2R)-2-(2-Methylpropyl)oxolane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2R)-2-(2-Methylpropyl)oxolane including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

(2R)-2-(2-Methylpropyl)oxolane, also known as 2-methyloxolane, is a cyclic ether with potential applications in various fields, including pharmaceuticals and food processing. Understanding its biological activity is essential for assessing its safety and efficacy in these applications. This article compiles diverse research findings, safety assessments, and case studies related to the biological activity of (2R)-2-(2-Methylpropyl)oxolane.

• Chemical Formula : C₇H₁₄O
• Molecular Weight : 114.19 g/mol
• CAS Number : 96-47-9

Safety Assessments

The European Food Safety Authority (EFSA) has conducted safety assessments on 2-methyloxolane, particularly regarding its use as an extraction solvent in food processing. The assessment concluded that 2-methyloxolane is rapidly metabolized and has a low potential for bioaccumulation. It does not raise concerns for genotoxicity, with no observed adverse effect levels (NOAELs) identified in various toxicity studies. The tolerable daily intake (TDI) was established at 1 mg/kg body weight per day based on reproductive and developmental toxicity studies .

Toxicological Studies

A comprehensive review of toxicological data indicates that 2-methyloxolane exhibits low toxicity levels. In subchronic oral toxicity studies conducted on rats, different NOAELs were identified, with the lowest being 100 mg/kg body weight per day. This suggests that the compound can be safely used within established limits without significant health risks .

Case Studies

• Food Extraction Applications : Research indicates that 2-methyloxolane can replace hexane in oil extraction processes, offering a safer alternative with lower toxicity and environmental impact. Its effectiveness as a solvent was demonstrated through validated analytical methods that confirmed its efficacy in extracting food additives and oils .
• Environmental Impact : Studies have noted that 2-methyloxolane readily reacts with oxygen to form hydroperoxides, raising concerns about its stability during storage and processing. Stabilizers such as BHT are recommended to mitigate this issue .

Summary of Toxicological Data

Study Type	NOAEL (mg/kg bw/day)	Observations
Subchronic Oral Toxicity Study	100	No significant adverse effects observed
Developmental Toxicity Study	100	No developmental abnormalities noted
Reproductive Toxicity Study	100	No reproductive issues detected

Maximum Residue Limits (MRLs)

Application Area	Proposed MRL (mg/kg)
Fat, oil or butter	1
Defatted protein products	10
Foods for particular nutritional uses	1
Food additives	1